Cas no 50927-96-3 (Olean-12-en-28-oicacid, 3,15-dihydroxy-, g-lactone, (3b,15b)- (9CI))
50927-96-3 structure
Product Name:Olean-12-en-28-oicacid, 3,15-dihydroxy-, g-lactone, (3b,15b)- (9CI)
CAS No:50927-96-3
MF:C30H46O3
MW:454.684449672699
CID:379833
PubChem ID:170939
Update Time:2025-04-19
Olean-12-en-28-oicacid, 3,15-dihydroxy-, g-lactone, (3b,15b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Olean-12-en-28-oicacid, 3,15-dihydroxy-, g-lactone, (3b,15b)- (9CI)
- 3β,15β-Dihydroxyolean-12-en-28-oic acid 28,15-lactone
- 50927-96-3
- Astrantiagenin G
- Olean-12-en-28-oic acid, 3,15-dihydroxy-, gamma-lactone, (3beta,15beta)-
- (6S,10R,11R,14S,16R,19R,20S,21S)-14-hydroxy-4,4,11,15,15,19,20-heptamethyl-22-oxahexacyclo[19.2.1.01,6.07,20.010,19.011,16]tetracos-7-en-23-one
-
- Inchi: 1S/C30H46O3/c1-25(2)14-15-30-17-23(33-24(30)32)29(7)18(19(30)16-25)8-9-21-27(5)12-11-22(31)26(3,4)20(27)10-13-28(21,29)6/h8,19-23,31H,9-17H2,1-7H3/t19-,20-,21+,22-,23-,27-,28+,29-,30?/m0/s1
- InChI Key: ORQLPVMJIRDKMP-OOKKTPIGSA-N
- SMILES: O1C(C23CCC(C)(C)C[C@H]2C2=CC[C@@H]4[C@@]5(C)CC[C@@H](C(C)(C)[C@@H]5CC[C@@]4(C)[C@]2(C)[C@@H]1C3)O)=O
Computed Properties
- Exact Mass: 454.345
- Monoisotopic Mass: 454.345
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 0
- Complexity: 931
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 46.5A^2
Experimental Properties
- Density: 1.12
- Boiling Point: 564.9°C at 760 mmHg
- Flash Point: 213.2°C
- Refractive Index: 1.563
Olean-12-en-28-oicacid, 3,15-dihydroxy-, g-lactone, (3b,15b)- (9CI) Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
50927-96-3 (Olean-12-en-28-oicacid, 3,15-dihydroxy-, g-lactone, (3b,15b)- (9CI)) Related Products
- 303-43-5(Cholesteryl oleate)
- 1062-96-0(Cholesteryl hexanoate)
- 1183-04-6(Cholesteryl Decanoate)
- 601-34-3(Cholesteryl palmitate)
- 521-13-1(Cholesteryl N-Butyrate)
- 1182-42-9(Cholesterol Caprylate)
- 1908-11-8(Cholesterol Laurate)
- 1989-52-2(Cholesterol myristate)
- 1724-17-0(Methyl oleanolate)
- 1182-66-7(Cholesteryl pelargonate)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk